Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate

• Molecular Formula: C31H31ClN3O5P
• Molecular Weight: 592 g/mol
• IUPAC Name: 1-[benzoyl(tert-butyl)amino]-3-[(4-chlorophenyl)-diphenoxyphosphorylmethyl]urea
• InChI: InChI=1S/C31H31ClN3O5P/c1-31(2,3)35(29(36)24-13-7-4-8-14-24)34-30(37)33-28(23-19-21-25(32)22-20-23)41(38,39-26-15-9-5-10-16-26)40-27-17-11-6-12-18-27/h4-22,28H,1-3H3,(H2,33,34,37)
• InChI Key: PDCUENFHMWBZNY-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(C(=O)C1=CC=CC=C1)NC(=O)NC(C2=CC=C(C=C2)Cl)P(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4

Description

Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known for its unique properties, including its ability to act as a potent inhibitor of certain enzymes and its potential use as a tool for studying various biological processes. In

Scientific Research Applications

Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate has been widely studied for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying various biological processes. For example, Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate has been shown to act as a potent inhibitor of certain enzymes, making it a valuable tool for studying enzyme function and regulation.

Mechanism of Action

The mechanism of action of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate involves its ability to inhibit certain enzymes. Specifically, this compound is known to inhibit the activity of enzymes that are involved in the biosynthesis of certain compounds, such as nucleotides and amino acids. By inhibiting these enzymes, Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate can disrupt various biological processes and provide valuable insights into enzyme function and regulation.
Biochemical and Physiological Effects:
Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer therapies. Additionally, Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate is its ability to act as a potent inhibitor of certain enzymes. This makes it a valuable tool for studying enzyme function and regulation. Additionally, this compound has been shown to have a number of potential applications in scientific research, including the development of new cancer therapies and the treatment of inflammatory diseases.
However, there are also some limitations to the use of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate in lab experiments. For example, this compound can be difficult to synthesize and purify, which can limit its availability for use in research. Additionally, the effects of this compound on different biological systems can be complex and difficult to predict, which can make it challenging to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research involving Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate. One area of interest is the development of new cancer therapies based on the inhibition of specific enzymes. Another area of interest is the use of this compound as a tool for studying various biological processes, including enzyme function and regulation. Additionally, there is potential for the development of new anti-inflammatory drugs based on the properties of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate. Overall, the unique properties of this compound make it a valuable tool for a wide range of scientific research applications.

Synthesis Methods

The synthesis of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate can be achieved through a multi-step process involving the reaction of various reagents. One of the most common methods involves the reaction of 4-chlorobenzaldehyde with tert-butylhydrazine to form the corresponding hydrazone. This hydrazone is then reacted with benzoyl chloride to form the corresponding benzoyl hydrazone. Finally, the benzoyl hydrazone is reacted with diphenylphosphoryl chloride to form Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(4-chlorophenyl)methylphosphonate.